Cas no 2680756-72-1 (tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate
• CAS No: 2680756-72-1
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 5634089
• PubChem ID: 165925395
• Update Time: 2025-06-14

tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate
• 2680756-72-1
• EN300-28292882

• Inchi： 1S/C17H18N2O2S/c1-11-14(12-8-6-5-7-9-12)13(10-18)15(22-11)19-16(20)21-17(2,3)4/h5-9H,1-4H3,(H,19,20)
• InChI Key： VCWIOKJMSLRSAC-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C2C=CC=CC=2)=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.10889899g/mol
• Monoisotopic Mass: 314.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate (CAS No. 2680756-72-1)

tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate (CAS No. 2680756-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a thiophene core substituted with cyano, methyl, and phenyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's tert-butyl carbamate moiety enhances its stability, a critical factor in medicinal chemistry where prodrug design and controlled release are paramount. Researchers are increasingly exploring its utility in kinase inhibitors and anticancer agents, aligning with the growing demand for precision medicine solutions. Recent studies highlight its role in modulating cell signaling pathways, a hot topic in oncology research and immunotherapy development.

From a synthetic perspective, CAS No. 2680756-72-1 exemplifies advancements in heterocyclic chemistry. Its thiophene-based scaffold is a focal point for structure-activity relationship (SAR) studies, addressing queries like "How do electron-withdrawing groups affect thiophene reactivity?"—a frequent search term among chemists. The compound's cyano group further enables click chemistry applications, bridging gaps in bioconjugation techniques.

Environmental and regulatory trends also shape its relevance. With rising interest in green chemistry, the compound's synthetic routes are being optimized to reduce hazardous byproducts. This aligns with searches for "sustainable synthesis of pharmaceutical intermediates," reflecting industry shifts toward eco-friendly processes. Analytical methods like HPLC and LC-MS are routinely employed to ensure purity, a priority for compliance with Good Manufacturing Practices (GMP).

In summary, tert-butyl N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)carbamate represents a convergence of medicinal chemistry, materials science, and process innovation. Its multifaceted applications and alignment with high-impact research areas ensure its continued prominence in scientific literature and industrial workflows.